1-(1-(Benzo[b]thiophen-3-yl)propan-2-yl)-3-(benzo[d][1,3]dioxol-5-yl)urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[1-(1-benzothiophen-3-yl)propan-2-yl]urea
• InChI: InChI=1S/C19H18N2O3S/c1-12(8-13-10-25-18-5-3-2-4-15(13)18)20-19(22)21-14-6-7-16-17(9-14)24-11-23-16/h2-7,9-10,12H,8,11H2,1H3,(H2,20,21,22)
• InChI Key: RLNHPRDMKCVYEA-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H18N2O3S
• Molecular Weight: 354.4 g/mol

Description

1-(1-(Benzo[b]thiophen-3-yl)propan-2-yl)-3-(benzo[d][1,3]dioxol-5-yl)urea, also known as BTBDU, is a novel compound that has been the focus of scientific research due to its potential therapeutic applications.

Scientific Research Applications

Environmental and Biological Monitoring of Chemical Exposures

A significant portion of the research relevant to the query focuses on the monitoring and evaluation of exposure to various environmental phenols and other chemicals, which can be indirectly related to the broader category of compounds that include the specified urea derivative. These studies typically investigate the presence of chemicals in biological samples (e.g., urine) to assess human exposure levels and potential health impacts. For instance, studies on the urinary concentrations of environmental phenols in pregnant women and the evaluation of occupational exposure to benzene through urinalysis illustrate the methodologies used to monitor exposure to complex organic compounds (Mortensen et al., 2014; Ghittori et al., 1995). These methodologies could potentially be applied to study the specific urea derivative , should research interest arise in its environmental or pharmacological impacts.

Exposure to Industrial Chemicals and Health Outcomes

Several studies investigate the association between exposure to industrial chemicals, such as benzene, toluene, and bisphenol A, and various health outcomes. These include oxidative stress, DNA damage, and changes in urinary biomarker concentrations (Watkins et al., 2015; Asimakopoulos et al., 2016). Research in this area is crucial for understanding the potential biological effects of novel chemicals, including urea derivatives, and their implications for human health.

Methodological Advances in Chemical Biomonitoring

The development of sensitive analytical methods for detecting chemical exposures in biological matrices is a key area of research that supports the study of compounds like "1-(1-(Benzo[b]thiophen-3-yl)propan-2-yl)-3-(benzo[d][1,3]dioxol-5-yl)urea." Techniques such as high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) are frequently employed for this purpose (Koch et al., 2014; B'hymer et al., 2012). Advancements in these analytical methodologies could facilitate the detection and study of the specific urea compound , particularly in relation to human exposure and potential toxicological effects.